Cas no 1804971-17-2 (2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine
• CAS No: 1804971-17-2
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4800651
• Update Time: 2025-10-12

2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-3-2-4(12)11-7(10)5(3)6(8)9/h2,6H,1H3,(H3,10,11,12)
• InChI Key： VXGPUOUXWXFJFW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1N)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4

Additional information on 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine

2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine: A Comprehensive Overview

2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine, also known by its CAS number 1804971-17-2, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of multiple functional groups, including amino, hydroxy, methoxy, and difluoromethyl groups, makes it a valuable molecule for research and development in drug discovery, agrochemicals, and materials science.

The structure of 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine is characterized by its unique substitution pattern on the pyridine ring. The amino group (-NH₂) at position 2, the hydroxy group (-OH) at position 6, the methoxy group (-OCH₃) at position 4, and the difluoromethyl group (-CHF₂) at position 3 create a highly functionalized molecule with diverse reactivity and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties.

In the field of medicinal chemistry, 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine has been explored as a building block for designing novel drugs targeting various diseases. For instance, researchers have utilized this compound to develop analogs that inhibit key enzymes involved in inflammation and oxidative stress. Its ability to form hydrogen bonds due to the hydroxy and amino groups enhances its bioavailability and pharmacokinetic properties, making it an attractive candidate for drug development.

The incorporation of the difluoromethyl group (-CHF₂) in the molecule introduces additional electronic effects and steric hindrance, which can modulate the compound's reactivity and selectivity in chemical reactions. This feature has been exploited in organic synthesis to create complex molecules with tailored functionalities. Recent advancements in catalytic methods have further expanded its utility as an intermediate in multi-step synthesis pathways.

In agricultural science, 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine has shown promise as a lead compound for developing eco-friendly pesticides and herbicides. Its ability to interact with plant enzymes involved in growth regulation has been studied extensively. Researchers have reported that derivatives of this compound exhibit selective toxicity against agricultural pests while minimizing adverse effects on non-target organisms.

The methoxy group (-OCH₃) in the molecule contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug delivery systems where efficient transport across cellular barriers is critical. Recent studies have also explored the use of this compound in nanotechnology applications, such as stabilizing nanoparticles for targeted drug delivery.

In conclusion, 2-Amino-3-(difluoromethyl)-6-hydroxy-4-methoxypyridine, with its CAS number 1804971-17-2, stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science.